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Compound of Interest

Compound Name: RecQ helicase-IN-1

Cat. No.: B12379507 Get Quote

Essential Safety and Handling Guide for RecQ
Helicase-IN-1
This document provides crucial safety, handling, and disposal protocols for RecQ helicase-IN-
1 (also known as HRO761), a potent inhibitor of the Werner Syndrome RecQ Helicase (WRN).

Designed for researchers, scientists, and drug development professionals, this guide offers

step-by-step procedures to ensure safe laboratory operations and mitigate risks.

Product and Safety Data
RecQ helicase-IN-1 is a small molecule inhibitor used in cancer research, particularly targeting

cancers with microsatellite instability.[1]
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Identifier Value

Product Name Werner Syndrome RecQ Helicase-IN-1

Synonyms HRO761, WS RecQ Helicase-IN-1

CAS Number 2869954-34-5[2]

Molecular Formula C₃₁H₃₁ClF₃N₉O₅[3]

Formula Weight 702.1 g/mol [3]

Solubility DMSO: 0.1-1 mg/mL (Slightly soluble)[3]

Storage Store at -20°C[3]

Stability ≥ 4 years at -20°C[3]

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), RecQ helicase-IN-1 is classified with the following

hazards. Adherence to the precautionary statements is mandatory for safe handling.[2]

GHS Classifications:

Acute Toxicity - Oral 4 (H302: Harmful if swallowed)[2]

Skin Irritation 2 (H315: Causes skin irritation)[2]

Eye Irritation 2A (H319: Causes serious eye irritation)[2]

Specific Target Organ Toxicity - Single Exposure 3 (H335: May cause respiratory irritation)

[2]

Signal Word:Warning[2]

Hazard Pictogram:

alt text

Key Precautionary Statements:
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P261: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

P264: Wash hands and any exposed skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A risk assessment should always be performed, but the following PPE is required as a

minimum standard when handling RecQ helicase-IN-1.

Task Required PPE Rationale

Handling Solid Compound

(Weighing, aliquoting)

Nitrile Gloves (double-gloving

recommended), Lab Coat,

Safety Goggles with side

shields, N95 Respirator

Prevents inhalation of powder

and protects against skin/eye

contact.[2][5]

Preparing Solutions

(Dissolving in DMSO)

Nitrile Gloves, Lab Coat,

Safety Goggles

Protects against splashes of

the compound and solvent.[5]

Cell Culture Treatment (Adding

compound to media)
Nitrile Gloves, Lab Coat

Prevents skin contact and

contamination of cell cultures.

Cleaning Spills

Double Nitrile Gloves,

Impermeable Gown, Safety

Goggles, Face Shield, N95

Respirator

Provides comprehensive

protection during cleanup of a

hazardous substance.[1]
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Operational Plan: Handling and Storage
Receiving: Upon receipt, visually inspect the container for any damage. The compound is

shipped at room temperature in the continental US but should be stored at -20°C

immediately upon arrival.[3]

Weighing: Handle the solid powder only within a chemical fume hood or a ventilated balance

enclosure to avoid inhalation.[5] Use anti-static tools and weigh paper.

Solution Preparation:

Prepare stock solutions in a chemical fume hood.

RecQ helicase-IN-1 is slightly soluble in DMSO (0.1-1 mg/mL).[3] Sonication may be

required to fully dissolve the compound.

To prepare a 10 mM stock solution in DMSO, add the appropriate volume of solvent to the

vial. For example, to a 1 mg vial (Formula Weight 702.1), add 142.4 µL of DMSO.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Storage: Store the solid compound and DMSO stock solutions at -20°C in tightly sealed

containers.[3] The product is stable for at least four years under these conditions.[3]

Experimental Protocol and Data
Experimental Protocol: Cell Viability Assay (Example)
This protocol outlines a typical experiment to determine the half-maximal growth inhibitory

concentration (GI₅₀) of RecQ helicase-IN-1 on a cancer cell line.

Cell Seeding:

Culture cancer cells (e.g., SW480 colorectal cancer cells) in appropriate media and

conditions.

Trypsinize and count the cells.
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Seed the cells into a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of

media.

Incubate the plate for 24 hours to allow cells to attach.

Compound Preparation and Treatment:

Thaw an aliquot of the RecQ helicase-IN-1 DMSO stock solution (e.g., 10 mM).

Perform a serial dilution of the stock solution in cell culture media to create a range of

working concentrations (e.g., from 0.01 µM to 10 µM). Ensure the final DMSO

concentration in all wells (including the vehicle control) is consistent and low (<0.1%).

Remove the old media from the 96-well plate and add 100 µL of the media containing the

different concentrations of the inhibitor. Include wells with media only (blank) and media

with DMSO (vehicle control).

Incubation:

Incubate the treated cells for 72 hours (or a desired time point) at 37°C in a humidified

incubator with 5% CO₂.

Viability Measurement (Using MTS/MTS Assay):

Add 20 µL of a cell viability reagent (e.g., CellTiter 96® AQueous One Solution) to each

well.

Incubate for 1-4 hours at 37°C.

Measure the absorbance at 490 nm using a microplate reader.

Data Analysis:

Subtract the average absorbance of the blank wells from all other values.

Normalize the data by expressing the absorbance of treated wells as a percentage of the

vehicle control wells (% Viability).
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Plot the % Viability against the logarithm of the inhibitor concentration and fit the data to a

dose-response curve to calculate the GI₅₀ value.

Quantitative Data
The inhibitory activity of RecQ helicase-IN-1 has been quantified in various assays.

Parameter Value Assay/Cell Line

IC₅₀ 100 nM WRN enzyme activity assay[3]

GI₅₀ 0.04 µM (40 nM)
SW480 colorectal cancer cells

(microsatellite unstable)[3]

GI₅₀ >10 µM

CAL-33 tongue squamous cell

carcinoma (microsatellite

stable)[3]

Selectivity IC₅₀ >100 µM
Against BLM, RecQ1, and

RecQ5 helicases[3]

Visualizations: Workflows and Pathways
Experimental Workflow
The following diagram illustrates the general workflow for a cell-based experiment using RecQ
helicase-IN-1.
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Caption: Workflow for determining the GI₅₀ of RecQ helicase-IN-1 in cancer cells.
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Signaling Pathway: Synthetic Lethality
RecQ helicase-IN-1 exploits a concept called synthetic lethality. In cancers with microsatellite

instability (MSI), certain DNA repair pathways are already deficient. The inhibitor targets the

compensatory WRN helicase pathway, leading to cell death specifically in these cancer cells.
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Click to download full resolution via product page

Caption: Synthetic lethality of WRN inhibition in microsatellite unstable (MSI) cancer cells.

Disposal Plan
Proper disposal is critical to ensure environmental safety and regulatory compliance. Never

dispose of RecQ helicase-IN-1 or its solutions down the drain.

Waste Categorization:

Solid Waste: Includes contaminated gloves, weigh boats, pipette tips, and empty vials.
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Liquid Waste (Halogenated): Includes unused stock solutions in DMSO and contaminated

media. As the compound contains chlorine and fluorine, it should be considered

halogenated waste.

Containment:

Solid Waste: Collect in a dedicated, clearly labeled hazardous waste bag or container

lined with a plastic bag.

Liquid Waste: Collect in a dedicated, sealed, and properly labeled hazardous waste

container for halogenated organic solvents. The container must be compatible with DMSO.

Labeling:

All waste containers must be labeled with a "Hazardous Waste" sticker.

The label must clearly state the contents, including "RecQ helicase-IN-1," "DMSO," and

any other solvents. List the approximate concentrations and volumes.

Include the date of accumulation and the responsible researcher's name and lab.

Storage and Disposal:

Store the sealed waste containers in a designated satellite accumulation area within the

lab, away from drains and incompatible materials.

Follow your institution's Environmental Health and Safety (EHS) guidelines for scheduling

a chemical waste pickup. Do not allow waste to accumulate for more than 90 days.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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